N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide

• IUPAC Name: N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide
• InChI: InChI=1S/C14H14FN3OS/c1-8-5-6-9-10(3-2-4-11(9)15)13(8)16-14(19)12-7-20-18-17-12/h2-4,7-8,13H,5-6H2,1H3,(H,16,19)
• InChI Key: HJPYGDYGOJYUCD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1NC(=O)C3=CSN=N3)C=CC=C2F
• Molecular Formula: C14H14FN3OS
• Molecular Weight: 291.35 g/mol

Description

N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide, also known as FLT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide works by inhibiting the activity of the enzyme thymidylate synthase, which is essential for DNA synthesis. By inhibiting this enzyme, this compound prevents the growth and proliferation of cancer cells. This compound also has anti-inflammatory properties and has been shown to reduce inflammation in various animal models.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing oxidative stress, increasing antioxidant capacity, and reducing inflammation. This compound has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide is its high specificity for thymidylate synthase, which makes it a promising candidate for cancer treatment. However, this compound has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide research, including the development of more efficient synthesis methods, the identification of new targets for this compound, and the optimization of this compound's pharmacokinetic properties. This compound also has potential applications in other fields, such as agriculture and environmental science, and further research is needed to explore these areas.

Synthesis Methods

N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide can be synthesized using a multistep process that involves the reaction of 5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-amine with thiosemicarbazide and then with 2-chloroacetyl chloride. The resulting product is then treated with sodium hydroxide to obtain this compound.

Scientific Research Applications

N-(5-fluoro-2-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)thiadiazole-4-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancer, including breast, lung, and prostate cancer. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.